Cas no 148304-23-8 (methyl 3-nitro-4-(phenylamino)benzoate)

• Product Name: methyl 3-nitro-4-(phenylamino)benzoate
• CAS No: 148304-23-8
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• MDL: MFCD11309590
• CID: 1319935
• PubChem ID: 12064509
• Update Time: 2025-04-20

methyl 3-nitro-4-(phenylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-anilino-3-nitrobenzoate
• AC1Q5AUY
• ACMC-209ml4
• Benzoic acid, o-nitro-, methyl ester
• 2-nitro-benzoic acid methyl ester
• 4-anilino-3-nitro-benzoic acid methyl ester
• 2-Nitrobenzoic Acid Methyl Ester
• methyl 2-nitrodiphenylamine-4-caarboxylate
• Methyl o-nitrobenzoate
• 2-Nitro-benzoesaeure-methylester
• Benzoic acid, 2-nitro-, methyl ester
• 3-nitro-4-phenylaminobenzoic acid methyl ester
• 4-Anilino-3-nitro-benzoesaeure-methylester
• methyl-2-nitrobenzoate
• SureCN195311
• nitrobenzoic acid methyl ester
• o-NO2-C6H4COOCH3
• 4-methoxycarbonyl-2-nitro-N-phenylaniline
• methyl 3-nitro-4-(phenylamino)benzoate
• methyl o-nitrobenzoat
• STL419603
• methyl3-nitro-4-(phenylamino)benzoate
• C14H12N2O4
• DB-370838
• 148304-23-8
• SCHEMBL12089421
• EN300-18205308
• AKOS005265249

• MDL： MFCD11309590
• Inchi： 1S/C14H12N2O4/c1-20-14(17)10-7-8-12(13(9-10)16(18)19)15-11-5-3-2-4-6-11/h2-9,15H,1H3
• InChI Key： DYBDOVKHIAJFQP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C=1)[N+](=O)[O-])NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 272.07976
• Monoisotopic Mass: 272.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 81.47